4-Benzyl-1-(4-methoxy-2,3,5-trimethylbenzenesulfonyl)piperidine
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Description
4-Benzyl-1-(4-methoxy-2,3,5-trimethylbenzenesulfonyl)piperidine is a synthetic piperidine derivative characterized by a benzyl group at the 4-position of the piperidine ring and a sulfonamide substituent at the 1-position. The sulfonamide moiety is further substituted with a methoxy group and three methyl groups on the benzene ring. This structural complexity confers unique physicochemical and biological properties, making it a compound of interest in medicinal chemistry and radiopharmaceutical research .
The compound’s molecular weight is approximately 417.53 g/mol (calculated based on its formula: C₂₄H₃₁NO₃S). Its synthesis typically involves sulfonylation of 4-benzylpiperidine with 4-methoxy-2,3,5-trimethylbenzenesulfonyl chloride under basic conditions.
Properties
Molecular Formula |
C22H29NO3S |
|---|---|
Molecular Weight |
387.5 g/mol |
IUPAC Name |
4-benzyl-1-(4-methoxy-2,3,5-trimethylphenyl)sulfonylpiperidine |
InChI |
InChI=1S/C22H29NO3S/c1-16-14-21(17(2)18(3)22(16)26-4)27(24,25)23-12-10-20(11-13-23)15-19-8-6-5-7-9-19/h5-9,14,20H,10-13,15H2,1-4H3 |
InChI Key |
QXNCCPVMLFNXDA-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C(=C1OC)C)C)S(=O)(=O)N2CCC(CC2)CC3=CC=CC=C3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Benzyl-1-(4-methoxy-2,3,5-trimethylbenzenesulfonyl)piperidine typically involves multiple steps:
Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.
Introduction of the Benzyl Group: The benzyl group can be introduced via a nucleophilic substitution reaction using benzyl chloride and a suitable base.
Sulfonylation: The sulfonyl group is introduced by reacting the piperidine derivative with 4-methoxy-2,3,5-trimethylbenzenesulfonyl chloride under basic conditions.
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques.
Chemical Reactions Analysis
Types of Reactions
4-Benzyl-1-(4-methoxy-2,3,5-trimethylbenzenesulfonyl)piperidine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents to introduce additional functional groups.
Reduction: Reduction reactions can be performed to modify the sulfonyl group or other substituents.
Substitution: Nucleophilic or electrophilic substitution reactions can be used to introduce new substituents on the benzene ring or the piperidine ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.
Substitution: Reagents like benzyl chloride for nucleophilic substitution or sulfonyl chlorides for electrophilic substitution.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions could introduce various functional groups.
Scientific Research Applications
4-Benzyl-1-(4-methoxy-2,3,5-trimethylbenzenesulfonyl)piperidine has several scientific research applications:
Medicinal Chemistry: It can be used as a building block for the synthesis of potential pharmaceutical agents.
Organic Synthesis: The compound can serve as an intermediate in the synthesis of more complex molecules.
Biological Studies: It may be used in studies to understand its biological activity and potential therapeutic effects.
Industrial Applications: The compound could be used in the development of new materials or as a catalyst in chemical reactions.
Mechanism of Action
The mechanism of action of 4-Benzyl-1-(4-methoxy-2,3,5-trimethylbenzenesulfonyl)piperidine involves its interaction with specific molecular targets. The sulfonyl group can act as an electrophile, reacting with nucleophilic sites in biological molecules. The benzyl and piperidine groups may contribute to the compound’s binding affinity and specificity for certain enzymes or receptors.
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The compound’s closest structural analogues include:
Key Observations:
- Benzyl vs. Carbohydrate Moieties: Unlike aldohexose-derived piperidines (e.g., glucopyranose-based nitrones) , the benzyl group in the target compound reduces water solubility but increases metabolic stability.
Pharmacokinetic and Biodistribution Profiles
A study on 4-benzyl-1-(3-[¹²⁵I]-iodobenzylsulfonyl)piperidine in rats demonstrated rapid clearance from blood (t₁/₂ = 15–30 min) and preferential accumulation in the liver and kidneys, suggesting hepatobiliary excretion .
Biological Activity
4-Benzyl-1-(4-methoxy-2,3,5-trimethylbenzenesulfonyl)piperidine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant case studies.
Chemical Structure and Properties
The chemical structure of 4-Benzyl-1-(4-methoxy-2,3,5-trimethylbenzenesulfonyl)piperidine can be represented as follows:
- Molecular Formula : C21H28N2O3S
- Molecular Weight : 372.53 g/mol
This compound features a piperidine ring substituted with a benzyl group and a sulfonyl moiety, which contributes to its biological activity.
Research indicates that compounds containing piperidine fragments often exhibit diverse pharmacological effects. The benzoylpiperidine structure has been identified as a privileged scaffold in drug design due to its stability and versatility. Specific studies have shown that similar compounds can act as inhibitors for various enzymes, including monoacylglycerol lipase (MAGL), which is involved in lipid metabolism and signaling pathways related to pain and inflammation .
Anticancer Activity
Recent studies have highlighted the anticancer properties of benzoylpiperidine derivatives. For instance, one study demonstrated that a compound structurally similar to 4-Benzyl-1-(4-methoxy-2,3,5-trimethylbenzenesulfonyl)piperidine exhibited significant antiproliferative effects against human breast and ovarian cancer cell lines. The IC50 values ranged from 19.9 to 75.3 µM , indicating potent activity compared to non-cancerous cells .
Enzyme Inhibition
The compound's potential as an enzyme inhibitor has been emphasized in pharmacological investigations. A derivative with a similar structure was found to inhibit MAGL with an IC50 value of 11.7 µM , showcasing its ability to modulate lipid signaling pathways effectively . This inhibition is crucial for developing treatments for conditions like obesity and chronic pain.
Case Studies
- MAGL Inhibition Study : A study focusing on the optimization of benzoylpiperidine derivatives revealed that modifications led to enhanced MAGL inhibition. The most potent derivative achieved an IC50 value of 80 nM , significantly improving selectivity for MAGL over other enzymes .
- Antiproliferative Effects : Another case study investigated the effects of various benzoylpiperidine compounds on cancer cell lines. The results indicated that structural modifications could lead to improved efficacy against specific cancer types, highlighting the importance of structure-activity relationships in drug design .
Data Table: Biological Activity Summary
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
